Cas no 85681-29-4 (N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide)

• Product Name: N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide
• CAS No: 85681-29-4
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5040484
• Update Time: 2025-10-29

N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Tetrahydropyrimidin-1(2H)-yl)butyl)acetamide
• N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide

• Inchi： 1S/C10H21N3O/c1-10(14)12-6-2-3-7-13-8-4-5-11-9-13/h11H,2-9H2,1H3,(H,12,14)
• InChI Key： HWGUBKYTCRBGBP-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCCN1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 0.1
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: No data avaiable

N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide

Professional Introduction to N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide (CAS No. 85681-29-4)

N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 85681-29-4, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemistry. The molecule's structure, featuring a butyl chain linked to an acetamide group and a tetrahydro-1(2H)-pyrimidinyl moiety, suggests a high degree of versatility in chemical interactions and biological activities.

The tetrahydro-1(2H)-pyrimidinyl group is particularly noteworthy, as it is commonly found in various bioactive molecules and has been studied for its role in modulating biological pathways. Recent research has highlighted the importance of this scaffold in the development of new therapeutic agents, particularly those targeting neurological and inflammatory disorders. The presence of this group in N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

In the realm of drug discovery, the acetamide functional group is well-known for its role as a pharmacophore in numerous drugs. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a preferred choice for medicinal chemists. The butyl chain in this compound adds another layer of complexity, potentially influencing solubility, permeability, and metabolic stability. These factors collectively contribute to the compound's potential as a lead molecule in the development of new pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide has been subjected to various computational studies to evaluate its interactions with potential biological targets. These studies have revealed promising results, suggesting that the compound may have inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and neurodegeneration.

The synthesis of N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis, catalytic transformations, and automated purification processes have enabled researchers to produce high-purity samples of this compound for further study. These advancements have not only improved the efficiency of synthesis but also enhanced the reproducibility of results.

In vitro studies have begun to explore the potential biological activities of N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide. Initial experiments have shown that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. These findings are particularly exciting given the growing demand for novel therapeutic agents that target these conditions.

The pharmacokinetic properties of N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its feasibility as a drug candidate. Preliminary pharmacokinetic studies have provided valuable insights into these processes, helping researchers identify potential areas for optimization to improve the compound's bioavailability and therapeutic efficacy.

Future research directions for N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide include further exploration of its biological activities through more comprehensive in vitro and in vivo studies. Additionally, efforts are underway to develop derivatives of this compound with enhanced properties such as improved potency, selectivity, and solubility. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors, bringing us closer to realizing the therapeutic potential of this promising molecule.

The impact of N-4-(Tetrahydro-1(2H)-pyrimidinyl)butyl-acetamide extends beyond basic research; it holds significant implications for drug development pipelines across various therapeutic areas. As our understanding of biological mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs. The ongoing research into this molecule underscores the importance of investing in fundamental scientific exploration and innovation.